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Abstract
This application note provides a detailed protocol for the laboratory synthesis of a stable

copper(I)-containing sulfite compound. Direct synthesis of pure cuprous sulfite (Cu₂SO₃) is

challenging due to its instability. The more readily isolated and characterized compound is

Chevreul's salt, a mixed-valence copper(I,II) sulfite dihydrate with the chemical formula

Cu₂SO₃·CuSO₃·2H₂O. This protocol details the synthesis of Chevreul's salt via the reaction of

copper(II) sulfate with sodium metabisulfite. The resulting brick-red crystalline product is

characterized by its distinct color and insolubility in water. This method is suitable for

researchers in chemistry and materials science requiring a reliable source of a copper(I) sulfite

species.

Introduction
Cuprous sulfite (Copper(I) sulfite, Cu₂SO₃) is a chemical compound of interest in various

fields, including as a fungicide and in catalysis. However, the pure Cu₂SO₃ compound is not

easily isolated.[1] Attempts to synthesize cuprous sulfite often lead to the formation of more

complex and stable structures. Among these, Chevreul's salt (Copper(I,II) sulfite dihydrate,

Cu₂SO₃·CuSO₃·2H₂O) is a well-characterized, brick-red, mixed-valence compound containing

both copper(I) and copper(II) ions.[1][2][3] It is insoluble in water and stable in air, making it a

practical compound for laboratory use.[3] This protocol provides a straightforward method for

the synthesis of Chevreul's salt.
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The synthesis is based on the reduction of copper(II) ions by sulfite ions in an aqueous

solution. The overall reaction can be summarized as:

3CuSO₄ + 3Na₂S₂O₅ + 5H₂O → Cu₃(SO₃)₂·2H₂O↓ + 3Na₂SO₄ + 4SO₂↑ + H₂SO₄

In this reaction, sodium metabisulfite serves as the source of sulfite ions, which partially

reduces Cu(II) to Cu(I) and subsequently precipitates as the mixed-valence salt.

Experimental Protocol
Materials and Equipment:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium metabisulfite (Na₂S₂O₅)

Distilled water

Beakers (100 mL, 250 mL)

Graduated cylinders

Magnetic stirrer and stir bar

Hot plate

Buchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Preparation of Reactant Solutions:

Dissolve 7.25 g of copper(II) sulfate pentahydrate in 50 mL of distilled water in a 250 mL

beaker. Stir until fully dissolved. The solution should be a clear blue.
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In a separate 100 mL beaker, dissolve 7.14 g of sodium metabisulfite in 25 mL of distilled

water.

Reaction:

Place the copper(II) sulfate solution on a magnetic stirrer and begin stirring.

Slowly add the sodium metabisulfite solution to the stirring copper(II) sulfate solution. A

green precipitate or solution will form initially.

Heat the mixture to boiling on a hot plate while continuing to stir.[2] As the solution heats,

the color will darken, and a brick-red precipitate of Chevreul's salt will form.[2][4]

Continue boiling for approximately 5-10 minutes to ensure complete reaction. The

supernatant liquid should become colorless.

Isolation and Purification of the Product:

Allow the mixture to cool to room temperature. The red precipitate will settle at the bottom

of the beaker.

Set up a Buchner funnel with filter paper for vacuum filtration.

Carefully decant the supernatant liquid.

Transfer the precipitate to the Buchner funnel and wash it with several portions of distilled

water to remove any soluble impurities.

Continue the vacuum to remove as much water as possible from the precipitate.

Drying:

Carefully transfer the filtered product to a pre-weighed watch glass.

Dry the product in a drying oven at 60-80°C until a constant weight is achieved.

Characterization (Optional):
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The identity and purity of the synthesized Chevreul's salt can be confirmed using

techniques such as X-ray diffraction (XRD) and infrared (IR) spectroscopy. The IR

spectrum should show characteristic bands for the sulfite group.[3]

Data Presentation
Parameter Value

Reactants

Copper(II) Sulfate Pentahydrate 7.25 g

Sodium Metabisulfite 7.14 g

Distilled Water (for CuSO₄) 50 mL

Distilled Water (for Na₂S₂O₅) 25 mL

Reaction Conditions

Reaction Temperature Boiling (~100°C)

Reaction Time 5-10 minutes at boiling

Product

Chemical Formula Cu₂SO₃·CuSO₃·2H₂O

Molar Mass 386.78 g/mol

Appearance Brick-red crystalline powder

Solubility in Water Insoluble

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves.

The reaction produces sulfur dioxide (SO₂) gas, which is toxic and has a strong, pungent

odor. This experiment must be performed in a well-ventilated fume hood.[2]

Handle hot glassware with care.
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Diagrams

Reactant Preparation

Reaction Product Isolation Final Product

Dissolve CuSO₄·5H₂O
in Water

Mix Solutions

Dissolve Na₂S₂O₅

in Water

Heat to Boiling Cool Mixture Vacuum Filtration Wash with Water Dry Precipitate Chevreul's Salt
(Cu₃(SO₃)₂·2H₂O)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Chevreul's salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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